Cas no 1219378-96-7 (Di-Boc-alpha-methyl-DL-ornithine)

Di-Boc-alpha-methyl-DL-ornithine structure
1219378-96-7 structure
Product Name:Di-Boc-alpha-methyl-DL-ornithine
CAS No:1219378-96-7
MF:C16H30N2O6
MW:346.419205188751
CID:1213384
PubChem ID:46737306
Update Time:2025-04-20

Di-Boc-alpha-methyl-DL-ornithine Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(tert-butoxycarbonylamino)-2-methyl-pentanoic acid
    • Di-Boc-alpha-methyl-DL-ornithine
    • J-004722
    • 2-methyl-2,5-bis[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • -methyl-2,5-bis[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • 1219378-96-7
    • MDL: MFCD04974549
    • Inchi: 1S/C16H30N2O6/c1-14(2,3)23-12(21)17-10-8-9-16(7,11(19)20)18-13(22)24-15(4,5)6/h8-10H2,1-7H3,(H,17,21)(H,18,22)(H,19,20)
    • InChI Key: LYVBDMQVKANIFJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)(C)CCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 346.21038668g/mol
  • Monoisotopic Mass: 346.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 114Ų

Di-Boc-alpha-methyl-DL-ornithine Security Information

  • HazardClass:IRRITANT

Di-Boc-alpha-methyl-DL-ornithine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D024705-25mg
Di-Boc-alpha-methyl-DL-ornithine
1219378-96-7
25mg
$ 610.00 2022-06-06
TRC
D024705-50mg
Di-Boc-alpha-methyl-DL-ornithine
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50mg
$ 1010.00 2022-06-06
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